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Compound of Interest

Compound Name: WEHI-345

Cat. No.: B611805 Get Quote

WEHI-345 Technical Support Center
Welcome to the technical support center for WEHI-345, a potent and selective RIPK2 kinase

inhibitor. This resource is designed for researchers, scientists, and drug development

professionals to provide guidance on the effective use of WEHI-345 and to troubleshoot

common issues, particularly its precipitation in aqueous solutions during experiments.

Frequently Asked Questions (FAQs)
Q1: What is WEHI-345 and what is its mechanism of action?

A1: WEHI-345 is a small molecule inhibitor of Receptor-Interacting Protein Kinase 2 (RIPK2),

with an IC₅₀ of 0.13 μM.[1][2][3] It functions by binding to the kinase domain of RIPK2, which in

turn delays the ubiquitylation of RIPK2 and subsequent activation of the NF-κB signaling

pathway that is triggered by the nucleotide-binding oligomerization domain (NOD) receptors.[1]

[4][5] This inhibitory action prevents the production of pro-inflammatory cytokines, making

WEHI-345 a valuable tool for studying inflammatory diseases.[4][5]

Q2: What are the primary research applications of WEHI-345?

A2: WEHI-345 is primarily utilized in immunology and cancer research to investigate the roles

of NOD-like receptor and RIPK2 signaling in inflammation and disease. It has been used in

studies of inflammatory conditions such as experimental autoimmune encephalomyelitis (EAE),

a model for multiple sclerosis.[1]
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Q3: In which solvents is WEHI-345 soluble?

A3: WEHI-345 is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and

Dimethylformamide (DMF). It is reported to be only slightly soluble in ethanol and is considered

insoluble in water.[6]

Q4: How should I store WEHI-345?

A4: WEHI-345 powder should be stored at -20°C for long-term stability (up to 3 years).[7] Stock

solutions in DMSO can be stored at -80°C for up to 2 years or at -20°C for up to 1 year.[1][7] To

avoid degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the

stock solution into smaller, single-use volumes.[1][8]

Troubleshooting Guide: Preventing WEHI-345
Precipitation
A common challenge encountered when working with WEHI-345 is its tendency to precipitate

when diluted into aqueous solutions such as cell culture media or phosphate-buffered saline

(PBS). This is primarily due to its low aqueous solubility.

Problem: My WEHI-345 precipitated after I diluted my DMSO stock solution into my aqueous

experimental buffer.

This phenomenon, often referred to as "solvent shock," occurs when a compound dissolved in

a high-concentration organic solvent is rapidly transferred to an aqueous environment where it

is less soluble.

Solutions:

Optimize the Dilution Protocol:

Avoid Direct Dilution: Do not add a highly concentrated DMSO stock solution directly into a

large volume of aqueous media. This sudden change in solvent polarity is a primary cause

of precipitation.

Perform Intermediate Dilutions: A crucial step is to first create an intermediate dilution of

the DMSO stock in a smaller volume of pre-warmed (37°C) cell culture medium or PBS.
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This gradual dilution helps to prevent the compound from crashing out of solution.

Slow Addition and Mixing: Add the WEHI-345 stock solution dropwise to the pre-warmed

aqueous medium while gently swirling. This facilitates rapid and uniform mixing.

Control Experimental Conditions:

Pre-warm the Medium: Ensure your cell culture medium or buffer is pre-warmed to 37°C

before adding the inhibitor. Many compounds are less soluble at lower temperatures.

Maintain Optimal pH: The pH of the medium should be stable and within the optimal

physiological range (typically 7.2-7.4), as pH fluctuations can affect compound solubility.

Consider Serum Concentration: Serum proteins can sometimes aid in solubilizing

hydrophobic compounds. If you are working in low-serum or serum-free conditions, you

may be more prone to solubility issues.

Manage Final Concentrations:

Limit Final DMSO Concentration: To minimize solvent-induced cytotoxicity and solubility

issues, the final concentration of DMSO in your cell culture should be kept as low as

possible, ideally below 0.1% and not exceeding 0.5%.

Work Below the Solubility Limit: If precipitation persists, it may be necessary to lower the

final working concentration of WEHI-345 in your experiment.

Problem: I see particulate matter in my WEHI-345 stock solution.

Solutions:

Inspect the Stock Solution: Before each use, visually inspect your DMSO stock solution for

any signs of precipitation.

Aid Dissolution: If particulates are present, you can gently warm the vial and use sonication

to help redissolve the compound.[1][8]

Prepare a Fresh Stock: If the precipitate does not dissolve, it is best to prepare a fresh stock

solution to ensure accurate dosing in your experiments.
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Data Presentation
Table 1: Solubility of WEHI-345

Solvent Solubility Reference

DMSO ≥ 2 mg/mL

DMF 2 mg/mL

Ethanol Slightly soluble

Water Insoluble [6]

Table 2: Recommended Storage Conditions for WEHI-345

Form
Storage
Temperature

Duration Reference

Powder -20°C ≥ 4 years

Stock Solution in

DMSO
-20°C 1 year [1][7]

Stock Solution in

DMSO
-80°C 2 years [1][7]

Experimental Protocols
Protocol 1: Preparation of a 10 mM WEHI-345 Stock Solution in DMSO

Pre-treatment of WEHI-345: Allow the vial of WEHI-345 powder to equilibrate to room

temperature before opening to prevent condensation of moisture.

Calculation: The molecular weight of WEHI-345 is 401.47 g/mol . To prepare a 10 mM stock

solution, you will need to dissolve 4.015 mg of WEHI-345 in 1 mL of DMSO.

Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to the vial of WEHI-
345 powder.
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Mixing: Vortex the solution until the WEHI-345 is completely dissolved. If necessary, gentle

warming (to 37°C) or brief sonication can be used to aid dissolution.[1][8]

Storage: Aliquot the stock solution into single-use vials and store at -20°C or -80°C.[1][7]

Protocol 2: Preparation of an Aqueous Working Solution of WEHI-345 for Cell Culture

Pre-warm Medium: Pre-warm your cell culture medium to 37°C.

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of your

10 mM DMSO stock solution in DMSO to a lower concentration (e.g., 1 mM).

Final Dilution: Slowly add the required volume of the WEHI-345 stock solution (or

intermediate dilution) to the pre-warmed medium while gently swirling to ensure rapid mixing.

The final DMSO concentration should not exceed 0.5%.

Visual Inspection: Visually inspect the final working solution for any signs of precipitation

before adding it to your cells.
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Caption: Signaling pathway inhibited by WEHI-345.
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Caption: Experimental workflow for using WEHI-345.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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